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meso-Chlorin e(6) monoethylene diamine meso-Chlorin e(6) monoethylene diamine
Brand Name: Vulcanchem
CAS No.: 147740-90-7
VCID: VC21162272
InChI: InChI=1S/C36H44N6O5/c1-7-21-17(3)25-14-27-19(5)23(9-10-31(43)38-12-11-37)34(41-27)24(13-32(44)45)35-33(36(46)47)20(6)28(42-35)16-30-22(8-2)18(4)26(40-30)15-29(21)39-25/h14-16,19,23,39-40H,7-13,37H2,1-6H3,(H,38,43)(H,44,45)(H,46,47)/t19-,23-/m0/s1
SMILES: CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)O)CCC(=O)NCCN)C)C)CC)C
Molecular Formula: C36H44N6O5
Molecular Weight: 640.8 g/mol

meso-Chlorin e(6) monoethylene diamine

CAS No.: 147740-90-7

Cat. No.: VC21162272

Molecular Formula: C36H44N6O5

Molecular Weight: 640.8 g/mol

* For research use only. Not for human or veterinary use.

meso-Chlorin e(6) monoethylene diamine - 147740-90-7

Specification

CAS No. 147740-90-7
Molecular Formula C36H44N6O5
Molecular Weight 640.8 g/mol
IUPAC Name (17S,18S)-18-[3-(2-aminoethylamino)-3-oxopropyl]-20-(carboxymethyl)-7,12-diethyl-3,8,13,17-tetramethyl-17,18,22,23-tetrahydroporphyrin-2-carboxylic acid
Standard InChI InChI=1S/C36H44N6O5/c1-7-21-17(3)25-14-27-19(5)23(9-10-31(43)38-12-11-37)34(41-27)24(13-32(44)45)35-33(36(46)47)20(6)28(42-35)16-30-22(8-2)18(4)26(40-30)15-29(21)39-25/h14-16,19,23,39-40H,7-13,37H2,1-6H3,(H,38,43)(H,44,45)(H,46,47)/t19-,23-/m0/s1
Standard InChI Key MMRWZOAXVYLIMG-CVDCTZTESA-N
Isomeric SMILES CCC1=C(C2=CC3=C(C(=C(N3)C=C4[C@H]([C@@H](C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)O)CCC(=O)NCCN)C)C)CC)C
SMILES CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)O)CCC(=O)NCCN)C)C)CC)C
Canonical SMILES CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)O)CCC(=O)NCCN)C)C)CC)C

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